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Compound of Interest

Compound Name: 2-Nitrobenzyl bromide

Cat. No.: B042877 Get Quote

For laboratory professionals engaged in research, scientific analysis, and drug development,

the meticulous management of chemical waste is paramount to ensuring a safe and compliant

operational environment. This guide provides essential, step-by-step procedures for the proper

disposal of 2-Nitrobenzyl bromide, a compound requiring careful handling due to its

hazardous properties. Adherence to these protocols is critical for personnel safety and

environmental protection.

Hazard Profile and Safety Summary
2-Nitrobenzyl bromide (CAS No. 3958-60-9) is a chemical intermediate used in various

synthetic applications. It is classified as a hazardous substance that causes severe skin burns

and eye damage.[1][2][3] Due to its corrosive and toxic nature, it is imperative to treat this

compound and any contaminated materials as hazardous waste.

Key Hazards:

Corrosive: Causes severe skin burns and eye damage.[1][3]

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[4]

Lachrymator: Substance which increases the flow of tears.[5]
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For quick reference, the following table summarizes key quantitative data for 2-Nitrobenzyl
bromide.

Property Value Source(s)

Physical Properties

Molecular Formula C₇H₆BrNO₂ [2]

Molecular Weight 216.03 g/mol [2]

Appearance Solid [2]

Melting Point 44 - 46 °C [2]

Flash Point >110 °C (>230 °F) - closed cup [2]

Water Solubility Low water solubility [1]

Hazard Classifications

Skin Corrosion/Irritation Category 1B [1][3]

Serious Eye Damage Category 1 [1]

UN Number UN3261 [6]

Proper Shipping Name
CORROSIVE SOLID, ACIDIC,

ORGANIC, N.O.S.
[1][6]

Hazard Class 8 (Corrosive) [6]

Incompatible Materials
Bases, Strong oxidizing

agents, Alcohols, Amines
[1]

Step-by-Step Disposal Protocol
The required procedure for the disposal of 2-Nitrobenzyl bromide and its contaminated

materials is to manage them as hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed waste disposal company.[1][7] Under no

circumstances should this chemical be disposed of down the drain.[1][5]

Personal Protective Equipment (PPE)
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Before handling the chemical for disposal, ensure you are wearing the appropriate personal

protective equipment:

Gloves: Chemical-resistant gloves (e.g., Nitrile).

Eye Protection: Tightly fitting safety goggles and a face shield.[3]

Body Protection: A laboratory coat and, if necessary, fire/flame resistant and impervious

clothing.[3]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation is experienced.[1]

Waste Collection and Segregation
Solid Waste: Collect any surplus, expired, or contaminated 2-Nitrobenzyl bromide in a

designated, clearly labeled hazardous waste container.[7] The container must be robust,

chemically resistant, and have a secure, tightly sealed lid.[8][9]

Solutions: If the compound is in a solvent, collect it in a designated liquid hazardous waste

container. Ensure the solvent is compatible with the other contents of the container and the

container material itself.[7]

Contaminated Materials: Any materials used to clean up spills (e.g., absorbent pads),

disposable PPE, and empty containers must be collected as solid hazardous waste.[6][8]

Empty containers must be managed as hazardous waste unless they have been triple-rinsed

with a suitable solvent. The rinsate from the cleaning process must be collected and

disposed of as hazardous liquid waste.[7]

Labeling and Storage
Properly label the hazardous waste container with the following information:[7][8]

The words "Hazardous Waste"

The full chemical name: "2-Nitrobenzyl bromide"

The associated hazards (e.g., "Corrosive," "Toxic")
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The date of accumulation

Store the hazardous waste container in a designated, well-ventilated, and secure satellite

accumulation area, away from incompatible materials such as bases, strong oxidizing agents,

alcohols, and amines.[1][7][10] The storage area should have secondary containment to

prevent the spread of material in case of a leak.[11]

Final Disposal
Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for the pickup and proper disposal of the waste.

[7][8] Provide the disposal company with the Safety Data Sheet (SDS) for the compound.

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[1][5]

Disposal Workflow
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Start: Need to Dispose of
2-Nitrobenzyl Bromide

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Identify Waste Type

Solid Waste
(Surplus, Contaminated Debris)

Solid

Liquid Waste
(Solutions, Rinsate)

Liquid

3a. Collect in Labeled
Solid Hazardous Waste Container

3b. Collect in Labeled
Liquid Hazardous Waste Container

4. Store Securely in Designated
Satellite Accumulation Area

5. Contact EHS or Licensed
Waste Disposal Company

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 2-Nitrobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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